Cas no 588-52-3 (4,4'-Diethoxyazobenzene)

• Product Name: 4,4'-Diethoxyazobenzene
• CAS No: 588-52-3
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• MDL: MFCD00053756
• CID: 82596
• PubChem ID: 101783
• Update Time: 2025-07-02

4,4'-Diethoxyazobenzene Chemical and Physical Properties

Names and Identifiers

• 4,4'-Diethoxyazobenzene
• Diethoxyazobenzene
• 1,2-Bis(4-ethoxyphenyl)diazene
• 4,4'-AZODIPHENETOLE
• 4,4'-Diaethoxy-azobenzol
• 4,4'-diethoxyazoxybenzene
• Bis-(4-aethoxy-phenyl)-diazen
• bis(4-ethoxyphenyl)-diazen
• bis(4-ethoxyphenyl)diazene
• bis-p-ethoxyazobenzene
• Diazene,bis(4-ethoxyphenyl)
• Phenetol-(4 azo 4)-phenetol
• 588-52-3
• FMPYMMTZQFFROU-UHFFFAOYSA-N
• 4-16-00-00174 (Beilstein Handbook Reference)
• 30926-06-8
• SCHEMBL8762872
• AKOS024348887
• Phenetole, 4,4'-azodi-
• 4,4'-Azophenetole
• Diazene, 1,2-bis(4-ethoxyphenyl)-
• (E)-1,2-Bis(4-ethoxyphenyl)diazene
• Azobenzene, 4,4'-diethoxy-
• 4,4-DIETHOXYAZOBENZENE
• BRN 0917360
• AI3-08896
• Diazene, bis(4-ethoxyphenyl)-
• MFCD00053756
• DTXSID1060423
• DB-252909

• MDL： MFCD00053756
• Inchi： 1S/C16H18N2O2/c1-3-19-15-9-5-13(6-10-15)17-18-14-7-11-16(12-8-14)20-4-2/h5-12H,3-4H2,1-2H3/b18-17+
• InChI Key： FMPYMMTZQFFROU-ISLYRVAYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 270.13700
• Monoisotopic Mass: 270.136828
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4

Experimental Properties

• Density: 1.0807 (rough estimate)
• Melting Point: 162°C
• Boiling Point: 413.44°C (rough estimate)
• Flash Point: 162.5°C
• Refractive Index: 1.6240 (estimate)
• PSA: 43.18000
• LogP: 4.89940

4,4'-Diethoxyazobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22
• Safety Instruction： S26; S36/37/39
• RTECS：HM2966300
• Storage Condition：Store at recommended temperature
• Risk Phrases：R20/21/22
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes

Additional information on 4,4'-Diethoxyazobenzene

Professional Introduction to 4,4'-Diethoxyazobenzene (CAS No. 588-52-3)

4,4'-Diethoxyazobenzene, with the chemical formula C₁₄H₁₆NO₂, is a significant compound in the field of organic chemistry and pharmaceutical research. Its molecular structure, featuring an azobenzene core substituted with two ethoxy groups, imparts unique chemical properties that make it valuable in various applications. This introduction delves into the compound's characteristics, synthesis methods, and recent advancements in its utilization within the pharmaceutical and materials science sectors.

The synthesis of 4,4'-Diethoxyazobenzene typically involves the reaction of azobenzene with ethylating agents under controlled conditions. The presence of the azobenzene moiety enhances its reactivity, making it a versatile intermediate in organic synthesis. Researchers have explored various synthetic pathways to optimize yield and purity, often employing catalytic methods to improve efficiency. These advancements reflect the compound's importance in industrial and academic settings.

In recent years, 4,4'-Diethoxyazobenzene has garnered attention for its potential applications in pharmaceutical development. The compound's ability to undergo photoisomerization—shifting between trans and cis configurations upon exposure to light—has opened doors for applications in drug delivery systems. Studies have demonstrated its efficacy in designing smart pharmaceuticals that can release active ingredients in response to specific stimuli, thereby improving therapeutic outcomes.

Moreover, the structural motif of 4,4'-Diethoxyazobenzene makes it a valuable candidate for developing novel materials with photochromic properties. These materials can change color upon exposure to light, finding applications in optical devices, sensors, and even smart windows. The integration of such materials into consumer electronics has been a focal point of research, with 4,4'-Diethoxyazobenzene serving as a key building block.

Recent studies have also explored the biological activity of derivatives of 4,4'-Diethoxyazobenzene. Researchers have synthesized and characterized several analogs to investigate their potential as intermediates in drug discovery. Preliminary findings suggest that certain derivatives exhibit promising antimicrobial and anti-inflammatory properties. These discoveries underscore the compound's versatility and highlight its role as a scaffold for developing new therapeutic agents.

The chemical stability of 4,4'-Diethoxyazobenzene under various conditions has been another area of interest. Investigations have focused on understanding how the compound behaves in different solvents and at varying temperatures. Such knowledge is crucial for optimizing its use in industrial processes and ensuring consistent performance across applications. Advanced spectroscopic techniques have been employed to elucidate its molecular interactions and degradation pathways.

In conclusion, 4,4'-Diethoxyazobenzene (CAS No. 588-52-3) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from smart drug delivery systems to advanced optical materials. As research continues to uncover new possibilities for this compound, its importance is likely to grow further. The ongoing exploration of its derivatives and synthetic pathways promises exciting developments in the near future.